Cas no 1343916-64-2 (3-(4-ethylcyclohexyl)propan-1-ol)

• Product Name: 3-(4-ethylcyclohexyl)propan-1-ol
• CAS No: 1343916-64-2
• MF: C₁₁H₂₂O
• MW: 170.291783809662
• CID: 6285800
• PubChem ID: 22106749
• Update Time: 2025-05-23

3-(4-ethylcyclohexyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-(4-ethylcyclohexyl)propan-1-ol
• AKOS014102870
• EN300-1846793
• 1343916-64-2

• Inchi： 1S/C11H22O/c1-2-10-5-7-11(8-6-10)4-3-9-12/h10-12H,2-9H2,1H3
• InChI Key： MDYIOZPHXCHXFU-UHFFFAOYSA-N
• SMILES： OCCCC1CCC(CC)CC1

Computed Properties

• Exact Mass: 170.167065321g/mol
• Monoisotopic Mass: 170.167065321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 104
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 20.2Ų

Additional information on 3-(4-ethylcyclohexyl)propan-1-ol

Professional Introduction to 3-(4-ethylcyclohexyl)propan-1-ol (CAS No. 1343916-64-2)

3-(4-ethylcyclohexyl)propan-1-ol, a compound with the chemical identifier CAS No. 1343916-64-2, is a significant molecule in the field of organic chemistry and pharmaceutical research. This compound, characterized by its unique structural framework, has garnered attention due to its potential applications in various biochemical and medicinal contexts. The presence of an ethylcyclohexyl moiety and a primary alcohol group makes it a versatile intermediate for synthesizing more complex molecules, particularly in the development of novel therapeutic agents.

The structural composition of 3-(4-ethylcyclohexyl)propan-1-ol consists of a cyclohexane ring substituted with an ethyl group at the fourth position, attached to a propanol backbone. This configuration imparts specific physicochemical properties that are of great interest to researchers. The cyclohexyl ring contributes to the compound's lipophilicity, while the hydroxyl group enhances its reactivity, making it a valuable building block in synthetic chemistry.

In recent years, there has been growing interest in the development of pharmacological agents that leverage the unique properties of cycloalkyl alcohols. The ethylcyclohexyl substituent in 3-(4-ethylcyclohexyl)propan-1-ol has been explored in several studies for its potential role in modulating biological pathways. For instance, research has indicated that such structures can interact with enzyme active sites, potentially leading to the development of new inhibitors or agonists. This has opened up avenues for investigating its application in treating conditions such as inflammation and metabolic disorders.

One of the most compelling aspects of 3-(4-ethylcyclohexyl)propan-1-ol is its utility as a precursor in the synthesis of more complex molecules. The primary alcohol group can undergo various transformations, including esterification, etherification, and oxidation, allowing for the creation of a diverse array of derivatives. These derivatives have shown promise in preclinical studies as intermediates for drugs targeting neurological and cardiovascular diseases. The flexibility offered by this compound's structure makes it an attractive candidate for further exploration in drug discovery.

The pharmacokinetic profile of 3-(4-ethylcyclohexyl)propan-1-ol is another area of active investigation. Studies have begun to elucidate how the presence of the cycloalkyl group influences absorption, distribution, metabolism, and excretion (ADME) properties. Understanding these parameters is crucial for optimizing drug formulations and ensuring efficacy and safety. Preliminary data suggest that the compound exhibits moderate solubility in both water and organic solvents, which could be advantageous for formulating injectable or oral medications.

In addition to its pharmaceutical applications, 3-(4-ethylcyclohexyl)propan-1-ol has potential uses in industrial chemistry. Its stability under various conditions makes it suitable for use as a solvent or intermediate in chemical reactions requiring mild conditions. The compound's ability to act as a chiral auxiliary has also been explored, particularly in asymmetric synthesis where enantioselective transformations are desired.

The synthesis of 3-(4-ethylcyclohexyl)propan-1-ol typically involves multi-step organic reactions starting from commercially available precursors. Common synthetic routes include Grignard reactions followed by reduction steps or direct alkylation of cyclohexanol derivatives. Advances in catalytic methods have further refined these processes, making them more efficient and environmentally friendly. Such improvements are essential for scaling up production while maintaining high yields and purity standards.

Recent research has also highlighted the importance of green chemistry principles in the synthesis of compounds like 3-(4-ethylcyclohexyl)propan-1-ol. Efforts are underway to develop methodologies that minimize waste and reduce energy consumption without compromising on product quality. These initiatives align with global trends toward sustainable chemical manufacturing practices.

The future prospects for 3-(4-ethylcyclohexyl)propan-1-ol are promising, with ongoing studies exploring its role in novel drug development and industrial applications. As our understanding of its properties continues to grow, so too will its utility across multiple domains. Collaborative efforts between academic researchers and industry scientists are likely to drive innovation and lead to new breakthroughs.

In conclusion, 3-(4-ethylcyclohexyl)propan-1-ol (CAS No. 1343916-64-2) is a multifaceted compound with significant potential in pharmaceuticals and industrial chemistry. Its unique structural features make it a valuable intermediate for synthesizing complex molecules, while its physicochemical properties offer opportunities for developing new therapeutic agents. Continued research into this compound will undoubtedly yield further insights into its applications and contribute to advancements in multiple scientific fields.